Cas no 3506-51-2 (3-Hydroxy-1-phenylprop-2-en-1-one)

• Product Name: 3-Hydroxy-1-phenylprop-2-en-1-one
• CAS No: 3506-51-2
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 2823329
• PubChem ID: 202937
• Update Time: 2025-04-21

3-Hydroxy-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3506-51-2
• hydroxymethyleneacetophenone
• DTXCID80228023
• DTXSID70276816
• 3-Hydroxy-1-phenylprop-2-en-1-one

• Inchi： 1S/C9H8O2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-7,10H
• InChI Key： KZHCVYMQWVJNEY-UHFFFAOYSA-N
• SMILES： O=C(C=CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.052429494Da
• Monoisotopic Mass: 148.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų